1-Chloro-6-methoxynaphthalen-2-ol

• CAS No.: 85972-69-6
• Molecular Formula: C11H9ClO2
• Molecular Weight: 208.64 g/mol
• IUPAC Name: 1-chloro-6-methoxynaphthalen-2-ol
• InChI: InChI=1S/C11H9ClO2/c1-14-8-3-4-9-7(6-8)2-5-10(13)11(9)12/h2-6,13H,1H3
• InChI Key: QHBRHWSMPZXMFP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)C(=C(C=C2)O)Cl

Description

1-Chloro-6-methoxynaphthalen-2-ol is a useful research compound. Its molecular formula is C11H9ClO2 and its molecular weight is 208.64 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 6-methoxynaphthalen-2-ol (1.00 g, 5.74 mmol) in DMF (15 mL) was added NCS (843 mg, 6.31 mmol). The reaction mixture was stirred at 25° C. for 16 hours. Diluted the reaction with EtOAc, washed with H2O and brine, dried over anhydrous Na2SO4, filtered and concentrated in vacuo. Purification by silica gel column (PE/EtOAc=100/1) gave the product (940 mg, yield 87%).